Cas no 127437-29-0 (Diethyl 5-bromoisophthalate)

• Product Name: Diethyl 5-bromoisophthalate
• CAS No: 127437-29-0
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• MDL: MFCD12913556
• CID: 232615
• PubChem ID: 182853
• Update Time: 2025-04-19

Diethyl 5-bromoisophthalate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-bromoisophthalate
• 1,3-Benzenedicarboxylicacid, 5-bromo-, 1,3-diethyl ester
• diethyl 5-bromobenzene-1,3-dicarboxylate
• 1,3-Benzenedicarboxylic acid, 5-bromo-, diethyl ester
• ZDFHATYWKREQJF-UHFFFAOYSA-N
• 5342AA
• SY034692
• AK100909
• AX8241816
• ST24024731
• TL80090616
• 1,3-Benzenedicarboxylic acid, 5-bromo-, 1,3-diethyl ester
• Diethyl5-bromoisophthalate
• CFA43729
• AC9759
• DTXSID80155567
• AMY30317
• DS-3646
• AKOS016001661
• 127437-29-0
• J-520300
• SCHEMBL2712707
• MFCD12913556
• CS-0151782
• 1,3-DIETHYL 5-BROMOBENZENE-1,3-DICARBOXYLATE
• DB-170797

• MDL： MFCD12913556
• Inchi： 1S/C12H13BrO4/c1-3-16-11(14)8-5-9(7-10(13)6-8)12(15)17-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： ZDFHATYWKREQJF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 299.99969
• Monoisotopic Mass: 300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 348.2℃ at 760mmHg
• Flash Point: No data available
• Refractive Index: 1.535
• PSA: 52.6
• Vapor Pressure: No data available

Diethyl 5-bromoisophthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better